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Compound of Interest

Compound Name: 4-Nitro-3-(trifluoromethyl)aniline

Cat. No.: B027955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive information on the properties, applications,

and safe handling of 4-Nitro-3-(trifluoromethyl)aniline. The included protocols are intended to

guide researchers in the proper use and management of this compound in a laboratory setting.

Chemical and Physical Properties
4-Nitro-3-(trifluoromethyl)aniline is a yellow to orange crystalline solid at room temperature.

[1][2][3] It is an important organic intermediate used in the synthesis of pharmaceuticals and

other specialty chemicals.[2][4][5]
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Property Value Reference

CAS Number 393-11-3 [3][6]

Molecular Formula C₇H₅F₃N₂O₂ [3][7]

Molecular Weight 206.12 g/mol [3][7]

Appearance
Orange to Brown to Dark red

powder to crystal
[2][3]

Melting Point 125-129 °C [2][3]

Boiling Point 326.4±42.0 °C (Predicted) [3]

Synonyms

5-Amino-2-

nitrobenzotrifluoride, 4-Nitro-

α,α,α-trifluoro-m-toluidine

[7]

Applications in Research and Development
4-Nitro-3-(trifluoromethyl)aniline serves as a critical building block in organic synthesis,

particularly in the pharmaceutical industry.

Pharmaceutical Intermediate: Its primary application is as a key intermediate in the synthesis

of the non-steroidal antiandrogen drug, flutamide.[1][2][4][5] Flutamide is used in the

treatment of prostate cancer.

Metabolite of Flutamide: It is also known to be a metabolite of Flutamide, designated as FLU-

1 or M2.[2][3]

Synthesis of Other Intermediates: The compound is used to prepare other chemical

intermediates, such as 4-bromo-2-nitrotrifluorotoluene, which is utilized in the synthesis of

pharmaceuticals and optical waveguide materials.[2][4][5]

Nitric Oxide Photodonor: In research, it has been incorporated into novel photoactivatable

molecules that can release nitric oxide (NO) upon light stimulation, which has potential

applications in photodynamic therapy.[4]
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GHS Hazard Classification and Safety Precautions
4-Nitro-3-(trifluoromethyl)aniline is classified as a hazardous chemical.[6] Adherence to

safety protocols is essential.

Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Acute toxicity, dermal (Category 3) H311: Toxic in contact with skin

Skin irritation (Category 2) H315: Causes skin irritation

Serious eye irritation (Category 2A) H319: Causes serious eye irritation

Acute toxicity, inhalation (Category 4) H332: Harmful if inhaled

Specific target organ toxicity - single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming

to EN166 or NIOSH standards.[8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[9] A dust mask of type N95 (US) is recommended.

Handling and Storage:

Avoid contact with skin and eyes.[6][8]

Do not breathe dust.[6]

Use only in a well-ventilated area.[6][8]

Keep container tightly closed in a dry and cool place.[6][8]
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Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[6]

Experimental Protocols
This protocol describes the synthesis of Flutamide using 4-Nitro-3-(trifluoromethyl)aniline as

the starting material.[5]

Materials:

4-Nitro-3-(trifluoromethyl)aniline

1,2-dichloroethane (solvent)

N,N-dimethylacetamide (acid scavenger)

Isobutyryl chloride

4-dimethylaminopyridine (catalyst)

Water

Procedure:

In a suitable reaction vessel, dissolve 4-Nitro-3-(trifluoromethyl)aniline in 1,2-

dichloroethane.

Add N,N-dimethylacetamide and a catalytic amount of 4-dimethylaminopyridine.

Cool the mixture to 5-10°C.

Slowly add isobutyryl chloride dropwise to the reaction mixture while maintaining the

temperature between 5-10°C.

After the addition is complete, allow the reaction mixture to warm to 18-25°C and stir until the

4-Nitro-3-(trifluoromethyl)aniline is completely consumed (monitor by TLC or other

appropriate methods).

Add water to the reaction mixture and heat to evaporate the 1,2-dichloroethane.
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The crude Flutamide will precipitate from the aqueous solution.

Collect the crude product by filtration.

Purify the crude product by recrystallization or column chromatography as needed.

This protocol details a method for the iodination of 4-Nitro-3-(trifluoromethyl)aniline.[1]

Materials:

4-Nitro-3-(trifluoromethyl)aniline

Tetrahydrofuran (THF)

Methanol (MeOH)

N-Iodosuccinimide (NIS)

p-Toluenesulfonic acid (p-TsOH)

Ethyl acetate (EtOAc)

Water

Brine

Magnesium sulfate (MgSO₄)

Silica gel

Procedure:

Dissolve 4-Nitro-3-(trifluoromethyl)aniline (1.00 g, 4.85 mmol) in a 1:1 mixture of THF (10

mL) and MeOH (10 mL).[1]

To this solution, add N-Iodosuccinimide (1.20 g, 5.34 mmol, 1.1 equivalents) and a catalytic

amount of p-toluenesulfonic acid (41.8 mg, 243 µmol, ~5 mol%).[1]

Stir the solution for 16 hours at room temperature.[1]
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Concentrate the reaction mixture under vacuum to remove the solvents.[1]

Dissolve the crude product in ethyl acetate (30 mL).[1]

Wash the organic layer twice with water and then once with brine.[1]

Dry the organic layer over magnesium sulfate (MgSO₄).[1]

Filter the mixture to remove the drying agent and concentrate the filtrate under vacuum.[1]

Purify the resulting residue by silica gel column chromatography to obtain the desired

iodinated product.[1]

First Aid and Spill Management
First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[6][8]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[6][8]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[6][8]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[8]

Spill Management:

Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation. Evacuate personnel to safe areas.[8]

Environmental Precautions: Do not let the product enter drains.[8]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[6][8]
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Waste Disposal
Dispose of this chemical as hazardous waste.[10]

Offer surplus and non-recyclable solutions to a licensed disposal company.[8]

The material can be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[8]

Waste material must be disposed of in accordance with national and local regulations.[8]

Do not mix with other waste. Handle uncleaned containers as the product itself.[8]
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Preparation

Experimentation

Cleanup & Disposal

Start: Handling 4-Nitro-3-
(trifluoromethyl)aniline

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated
Workspace (Fume Hood)

Weigh Compound

Perform Reaction/
Procedure

Quench Reaction (if applicable)

Spill?

Clean Spill per Protocol

Yes

Dispose of Waste in
Labeled Hazardous Waste Container

No

Decontaminate Glassware
and Surfaces

Remove PPE

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Nitro-3-(trifluoromethyl)aniline.
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Chemical Synthesis

Mechanism of Action in Prostate Cancer Cell
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Caption: Synthesis of Flutamide and its antiandrogenic mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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